
(2,4-Dibutoxyphenyl)boronic acid safety and
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2,4-Dibutoxyphenyl)boronic acid

Cat. No.: B150986 Get Quote

An In-depth Technical Guide to the Safety and Handling of (2,4-Dibutoxyphenyl)boronic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for (2,4-Dibutoxyphenyl)boronic acid was not

located during a comprehensive search. The following information is extrapolated from data on

structurally analogous boronic acid compounds, primarily 2,4-dimethoxyphenylboronic acid and

other phenylboronic acid derivatives. Researchers and drug development professionals should

handle this compound with caution and perform a thorough risk assessment before use.

This guide provides a detailed overview of the anticipated safety and handling protocols for

(2,4-Dibutoxyphenyl)boronic acid, based on information from related chemical compounds. It

is intended for an audience of trained professionals in research and development.

Hazard Identification and Classification
Based on analogous compounds, (2,4-Dibutoxyphenyl)boronic acid is anticipated to be

classified as an irritant.[1] The primary hazards are expected to be:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Tract Irritation: May cause respiratory irritation upon inhalation of dust.[1]

Harmful if Swallowed: Some boronic acids are classified as harmful if swallowed.[2][3][4]
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GHS Hazard Pictogram (Anticipated):

alt text

Signal Word (Anticipated): Warning[2]

Hazard Statements (Anticipated):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.[2][3][4]

Precautionary Statements (Anticipated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2][4]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

Physical and Chemical Properties
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Quantitative data for (2,4-Dibutoxyphenyl)boronic acid is not readily available. The table

below summarizes the properties of the closely related 2,4-Dimethoxyphenylboronic acid for

reference.

Property
Value for 2,4-Dimethoxyphenylboronic
acid

Molecular Formula C8H11BO4

Molecular Weight 181.98 g/mol [5][6]

Appearance Off-white powder[5]

Melting Point 125-127 °C (lit.)[6]

Storage Class 11 - Combustible Solids[6]

Exposure Controls and Personal Protection
To minimize exposure, the following engineering controls and personal protective equipment

(PPE) are recommended when handling (2,4-Dibutoxyphenyl)boronic acid.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles.[6]

[8]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[2][6] Lab coat.

Respiratory Protection
NIOSH-approved N95 (or better) particulate

respirator if dust is generated.[6]
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Handling and Storage
Handling:

Avoid contact with skin and eyes.[8]

Avoid formation and inhalation of dust.[8]

Wash hands thoroughly after handling.[2]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]

[8]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

Some boronic acids are moisture-sensitive and should be stored under an inert atmosphere.

[3]

Recommended storage is often at room temperature or refrigerated (2-8 °C).[5][9]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[8]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[2][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][8]

Accidental Release Measures
Personal Precautions:

Wear appropriate personal protective equipment.[8]

Avoid breathing dust.[8]

Ensure adequate ventilation.[8]

Evacuate personnel to safe areas.[8]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[8]

Do not let the product enter drains.[2][8]
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Methods for Cleaning Up:

Sweep up or vacuum the material and place it into a suitable, closed container for disposal.

[8]

Avoid generating dust.[8]

Toxicological Information
Specific toxicological data for (2,4-Dibutoxyphenyl)boronic acid is not available. For many

boronic acids, the chemical, physical, and toxicological properties have not been thoroughly

investigated. The primary health effects are expected to be irritation to the skin, eyes, and

respiratory system.[1] Some phenylboronic acids are harmful if swallowed.[2][3][4] No

components of similar boronic acids are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.

[2]

Experimental Protocols
General Protocol for Handling Powdered Boronic Acids
This protocol outlines a general procedure for safely weighing and using a powdered boronic

acid in a laboratory setting.

Preparation:

Don appropriate PPE: lab coat, safety glasses, and nitrile gloves.

Ensure a chemical fume hood is operational.

Prepare all necessary equipment (spatula, weigh boat, glassware, solvents) and place

them in the fume hood.

Weighing:

Place a tared weigh boat on an analytical balance inside the fume hood or in a designated

weighing enclosure.
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Carefully transfer the desired amount of the boronic acid from the storage container to the

weigh boat using a clean spatula.

Minimize the creation of dust.

Close the storage container tightly immediately after use.

Dissolution/Reaction:

Add the weighed boronic acid to the reaction vessel containing the appropriate solvent.

If necessary, stir the mixture to dissolve the solid.

Proceed with the intended chemical reaction under the specified conditions.

Cleanup:

Clean all contaminated glassware and equipment.

Wipe down the work surface in the fume hood.

Dispose of contaminated weigh boats and gloves in the appropriate solid waste container.

Wash hands thoroughly.

Visualizations
Experimental Workflow for Safe Handling of Boronic
Acids
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Workflow for Safe Handling of Powdered Boronic Acids

1. Preparation

2. Weighing

3. Reaction Setup

4. Cleanup & Disposal

Don PPE
(Lab Coat, Goggles, Gloves)

Verify Fume Hood Operation

Prepare Equipment and Reagents

Tare Weigh Boat in Fume Hood

Proceed to Weighing

Carefully Transfer Powder

Close Stock Container

Add Boronic Acid to Solvent/Reaction

Proceed to Reaction

Conduct Reaction

Clean Glassware

After Reaction Completion

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for the safe handling of powdered boronic acids in

a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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